4-Chlorobutyl carbonisocyanatidate

• CAS No.: 113576-14-0
• Molecular Formula: C6H8ClNO3
• Molecular Weight: 177.58 g/mol
• IUPAC Name: 4-chlorobutyl N-(oxomethylidene)carbamate
• InChI: InChI=1S/C6H8ClNO3/c7-3-1-2-4-11-6(10)8-5-9/h1-4H2
• InChI Key: KDJGERNBWKXLIM-UHFFFAOYSA-N
• Canonical SMILES: C(CCCl)COC(=O)N=C=O

Description

4-Chlorobutyl carbonisocyanatidate is a useful research compound. Its molecular formula is C6H8ClNO3 and its molecular weight is 177.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

45 5 g of δ-chlorobutyl carbamate were initially introduced as a melt and 63 g of phosgene were passed into the melt at 80° C. within 6 hours. 150 g of chlorobenzene and 0.36 g (=0.4 mol %) of methylstearylformamide were then added and a further 159 g of phosgene were passed into the mixture at 130° C. over a further 16 hours. Excess phosgene was subsequently driven out using nitrogen. 23.7 g of δ-chlorobutyloxycarbonyl isocyanate having a boiling point of 86° to 109° C. at 20 mbar were obtained on subsequent distillation, corresponding to a yield of 44% of theory.